3-Chlorobenzoyl 1-methyl-1-propyl carbonate

• Molecular Formula: C12H13ClO4
• Molecular Weight: 256.68 g/mol
• IUPAC Name: butan-2-yloxycarbonyl 3-chlorobenzoate
• InChI: InChI=1S/C12H13ClO4/c1-3-8(2)16-12(15)17-11(14)9-5-4-6-10(13)7-9/h4-8H,3H2,1-2H3
• InChI Key: QCMOVMWZXPZQBH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC(=O)OC(=O)C1=CC(=CC=C1)Cl

Description

3-Chlorobenzoyl 1-methyl-1-propyl carbonate is a useful research compound. Its molecular formula is C12H13ClO4 and its molecular weight is 256.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a well-stirred reaction vessel equipped with a thermometer and a pH electrode were added 39 g of water and 0.20 g of Arquad CB50 at 5° C. After the addition of 0.05 mole of 3-chlorobenzoic acid the pH was adjusted to 6 using a 10 wt % aqueous NaOH solution. Then, 0.05 mole of sec-butyl chloroformate was dosed within 5 min at 5° C. During this time and a post-reaction time of 165 min at 5° C. the pH was kept at a value between 6 and 9. The reaction mixture was allowed to separate, giving 12.5 g of 3-chlorobenzoyl 1-methyl-1-propyl carbonate having a content of 98% in a yield of 95%.